Perylene
Perylene
Perylene belongs to the class of polycyclic aromatic hydrocarbons. It is a hydrophobic fluorescent probe used for imaging lipid bilayer membranes.
Perylene molecules are fluorescent in nature. Ultraviolet photoemission spectroscopy and low energy electron diffraction of the structure of 4Å thick perylene dye layers adsorbed on the surface of Ru has been investigated.
Perylene is a carcinogenic compound, belonging to the class of polycyclic aromatic hydrocarbons, widely distributed in the environment from different sources.
Perylene is an ortho- and peri-fused polycyclic arene comprising of five benzene rings that is anthracene in which the d,e and k,l sides are fused to benzene rings. It is an ortho- and peri-fused polycyclic arene and a member of perylenes.
A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic.
Perylene molecules are fluorescent in nature. Ultraviolet photoemission spectroscopy and low energy electron diffraction of the structure of 4Å thick perylene dye layers adsorbed on the surface of Ru has been investigated.
Perylene is a carcinogenic compound, belonging to the class of polycyclic aromatic hydrocarbons, widely distributed in the environment from different sources.
Perylene is an ortho- and peri-fused polycyclic arene comprising of five benzene rings that is anthracene in which the d,e and k,l sides are fused to benzene rings. It is an ortho- and peri-fused polycyclic arene and a member of perylenes.
A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic.
Brand Name:
Vulcanchem
CAS No.:
198-55-0
VCID:
VC20859714
InChI:
InChI=1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H
SMILES:
C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2
Molecular Formula:
C20H12
Molecular Weight:
252.3 g/mol
Perylene
CAS No.: 198-55-0
Cat. No.: VC20859714
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol
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Specification
| Description | Perylene belongs to the class of polycyclic aromatic hydrocarbons. It is a hydrophobic fluorescent probe used for imaging lipid bilayer membranes. Perylene molecules are fluorescent in nature. Ultraviolet photoemission spectroscopy and low energy electron diffraction of the structure of 4Å thick perylene dye layers adsorbed on the surface of Ru has been investigated. Perylene is a carcinogenic compound, belonging to the class of polycyclic aromatic hydrocarbons, widely distributed in the environment from different sources. Perylene is an ortho- and peri-fused polycyclic arene comprising of five benzene rings that is anthracene in which the d,e and k,l sides are fused to benzene rings. It is an ortho- and peri-fused polycyclic arene and a member of perylenes. A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic. |
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| CAS No. | 198-55-0 |
| Molecular Formula | C20H12 |
| Molecular Weight | 252.3 g/mol |
| IUPAC Name | perylene |
| Standard InChI | InChI=1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H |
| Standard InChI Key | CSHWQDPOILHKBI-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2 |
| Boiling Point | 350-400 (sublimes) |
| Colorform | Yellow to colorless crystals from toluene Golden-brown yellow plates from benzene, acetic acid |
| Melting Point | 274.0 °C 273-274 °C |
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